molecular formula C5H7NO2 B6209557 5-aminopent-2-ynoic acid CAS No. 2137794-28-4

5-aminopent-2-ynoic acid

Cat. No. B6209557
CAS RN: 2137794-28-4
M. Wt: 113.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Aminopent-2-ynoic acid is a chemical compound with the molecular formula C5H7NO2 . It has a molecular weight of 113.11 . The compound is used for research and development .


Synthesis Analysis

The synthesis of optically pure (S)-2-amino-5-arylpent-4-ynoic acids, which are alkynylated amino acids, has been reported . The process involves preparing (S)-2-Aminopent-4-ynoic acid-Ni- (S)-BPB and then functionalizing it via Sonogashira cross-coupling reactions to give (S)-2-amino-5-[aryl]pent-4-ynoic acid-Ni- (S)-BPB .


Molecular Structure Analysis

The molecular structure of 5-aminopent-2-ynoic acid is represented by the formula C5H7NO2 . More detailed information about its structure can be obtained from its MOL file .


Chemical Reactions Analysis

Ynamides, which include 5-aminopent-2-ynoic acid, have been shown to undergo Brønsted acid-mediated reactions . These reactions include cycloaddition, cyclization, intramolecular alkoxylation-initiated rearrangement, oxygen atom transfer reactions, and hydro-heteroatom addition reactions .


Physical And Chemical Properties Analysis

5-Aminopent-2-ynoic acid has a predicted boiling point of 290.2±23.0 °C and a predicted density of 1.220±0.06 g/cm3 . Its pKa is predicted to be 1.96±0.10 .

Mechanism of Action

The prepared (S)-2-amino-5-[aryl]pent-4-ynoic acids were tested for biological activity and selectively showed high inhibitory activity against aldose reductase (ALR2) over ALR1 . Molecular docking studies have also been carried out to identify the putative binding mode of the compounds in these enzymes .

Future Directions

The synthesized (S)-2-amino-5-[aryl]pent-4-ynoic acids have shown potential as highly selective potent inhibitors of aldose reductase . This suggests potential future directions in the development of treatments for conditions related to the activity of this enzyme .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 5-aminopent-2-ynoic acid can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "4-pentynoic acid", "ammonia", "sodium hydroxide", "hydrogen gas", "palladium on carbon" ], "Reaction": [ "Step 1: Conversion of 4-pentynoic acid to 5-bromo-4-pentenoic acid by reaction with bromine in the presence of a catalyst such as iron or iron(III) chloride.", "Step 2: Reduction of 5-bromo-4-pentenoic acid to 5-bromo-4-penten-1-ol using hydrogen gas and palladium on carbon as a catalyst.", "Step 3: Conversion of 5-bromo-4-penten-1-ol to 5-aminopent-2-ynoic acid by reaction with ammonia and sodium hydroxide in a solvent such as ethanol or water. This reaction involves the substitution of the bromine atom with an amino group, followed by elimination of water to form the final product." ] }

CAS RN

2137794-28-4

Product Name

5-aminopent-2-ynoic acid

Molecular Formula

C5H7NO2

Molecular Weight

113.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.